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Compound of Interest |

Methyl 2-cyclopropylpyrimidine-5-
Compound Name:

carboxylate
CAS No.: 1158735-17-1
Cat. No.: B1465013

Get Quote

In the landscape of modern drug discovery, the pyrimidine nucleus stands as a cornerstone
scaffold, integral to a vast array of therapeutic agents, including antiviral and anticancer drugs.
[1] Its prevalence is rooted in its ability to engage in hydrogen bonding and other critical
interactions within biological targets.[2] Concurrently, the cyclopropyl group has emerged as a
"magic" moiety, a small structural modification that can profoundly enhance a molecule's
pharmacological profile.[3][4] The introduction of a cyclopropyl ring can improve metabolic
stability, increase potency, and fine-tune physicochemical properties by imparting
conformational rigidity.[3]

This guide provides a comprehensive technical overview of Methyl 2-cyclopropylpyrimidine-
5-carboxylate, a molecule that strategically combines these two privileged scaffolds. It is
designed for researchers, medicinal chemists, and drug development professionals who
require a foundational understanding of this compound's synthesis and detailed analytical
characterization. We will move beyond simple data reporting to explain the causality behind the
chosen methodologies, ensuring a robust and reproducible scientific framework.
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Molecular Overview and Physicochemical
Properties

Methyl 2-cyclopropylpyrimidine-5-carboxylate is a heterocyclic compound featuring a
central pyrimidine ring substituted with a cyclopropyl group at the 2-position and a methyl
carboxylate group at the 5-position. This unique arrangement makes it a valuable building block
for the synthesis of more complex, biologically active molecules.[5]

Property Data Source
methyl 2-

IUPAC Name cyclopropylpyrimidine-5- N/A
carboxylate

Molecular Formula CoH10N202 Calculated

Molecular Weight 178.19 g/mol Calculated

CAS Number 138919-75-6 N/A

Predicted LogP 13-17 Calculated

) Expected to be a solid at room

Physical Form [6]

temperature

Synthesis Methodology: A Modern Approach to 2-
Substituted Pyrimidines

The synthesis of 2-substituted pyrimidine-5-carboxylic esters, particularly those unsubstituted
at the 4- and 6-positions, has historically presented challenges. However, a robust and high-
yielding method developed by Zhichkin, Fairfax, and Eisenbein provides an efficient route.[7]
This procedure involves the condensation of an appropriate amidinium salt with the sodium salt
of 3,3-dimethoxy-2-methoxycarbonylpropen-1-ol.[7]

Principle of the Synthesis

The core of this synthesis is a cyclocondensation reaction. First, cyclopropanecarboxamidine is
prepared and converted to its acetate salt. This amidinium salt provides the N-C-N fragment of
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the pyrimidine ring. This salt is then reacted with a pre-formed C3 enolate synthon, which
cyclizes to form the pyrimidine ring, yielding the target ester in a single, efficient step.[7] Using
the pre-formed sodium salt of the C3 synthon is critical as it is stable at room temperature and
reacts readily, leading to moderate to excellent yields.[7]

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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